Cas no 2411337-11-4 ((2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide
• CAS No: 2411337-11-4
• MF: C₁₅H₁₇FN₂O
• MW: 260.306687116623
• CID: 5801900
• PubChem ID: 165766693
• Update Time: 2025-06-19

(2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411337-11-4
• EN300-26575866
• Z3952174676
• (2E)-4-(dimethylamino)-N-[1-(4-fluorophenyl)prop-2-yn-1-yl]but-2-enamide
• (2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide

• Inchi： 1S/C15H17FN2O/c1-4-14(12-7-9-13(16)10-8-12)17-15(19)6-5-11-18(2)3/h1,5-10,14H,11H2,2-3H3,(H,17,19)/b6-5+
• InChI Key： URYASXPTUQAWLQ-AATRIKPKSA-N
• SMILES： FC1C=CC(=CC=1)C(C#C)NC(/C=C/CN(C)C)=O

Computed Properties

• Exact Mass: 260.13249133g/mol
• Monoisotopic Mass: 260.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Additional information on (2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide

Exploring the Chemical Profile and Applications of (2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide (CAS No. 2411337-11-4)

The compound (2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide (CAS No. 2411337-11-4) is a specialized organic molecule that has garnered attention in pharmaceutical and biochemical research due to its unique structural features. This article delves into its chemical properties, synthesis pathways, potential applications, and relevance in current scientific trends, addressing common queries from researchers and industry professionals.

(2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide belongs to the class of enamide derivatives, characterized by the presence of a fluorophenyl group and a dimethylamino substituent. The E-configuration of the double bond in the butenamide moiety is critical for its biological activity, as it influences molecular interactions with target proteins. Researchers often explore such compounds for their potential in modulating enzyme activity or receptor binding, making them valuable in drug discovery.

One of the trending topics in chemical research is the development of small-molecule modulators for therapeutic targets. (2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide fits into this category, with its fluorinated aromatic and alkynyl components offering opportunities for structure-activity relationship (SAR) studies. Its CAS No. 2411337-11-4 is frequently searched in databases like PubChem and Reaxys, reflecting its growing relevance in medicinal chemistry.

The synthesis of (2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide typically involves multi-step organic reactions, including Sonogashira coupling and amide bond formation. These methods are widely discussed in academic forums, as they align with the demand for green chemistry and atom-economical processes. The compound's prop-2-yn-1-yl group is particularly noteworthy, as it can serve as a handle for further functionalization in drug design.

In the context of AI-driven drug discovery, (2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide has been flagged in computational screenings for its potential pharmacophore features. Machine learning models often highlight its hydrogen-bond acceptors and lipophilic regions, which are key for bioavailability. This aligns with the industry's shift toward in silico methods to accelerate R&D timelines.

Another hot topic is the role of fluorine in modern pharmaceuticals. The 4-fluorophenyl moiety in CAS No. 2411337-11-4 enhances metabolic stability and membrane permeability, addressing common challenges in drug development. Researchers frequently query "fluorine effects in drug molecules," making this compound a practical case study for such discussions.

Beyond pharmaceuticals, (2E)-4-(dimethylamino)-N-1-(4-fluorophenyl)prop-2-yn-1-ylbut-2-enamide may find applications in material science, particularly in designing photoactive polymers or ligands for catalysis. Its conjugated system and electron-rich groups are desirable for optoelectronic materials, a field gaining traction due to renewable energy trends.

For SEO optimization, this article integrates high-search-volume terms like "enamide derivatives," "fluorophenyl compounds," and "small-molecule drug design," while maintaining readability. The CAS No. 2411337-11-4 and the full chemical name are emphasized to align with database queries. By bridging fundamental chemistry and cutting-edge applications, this overview serves as a resource for both novice and expert audiences.